Cas no 4019-54-9 (2-Phenylpropane-2-d1)

• Product Name: 2-Phenylpropane-2-d1
• CAS No: 4019-54-9
• MF: C₉H₁₂
• MW: 121.197744369507
• CID: 328704
• PubChem ID: 15621067
• Update Time: 2025-04-19

2-Phenylpropane-2-d1 Chemical and Physical Properties

Names and Identifiers

• Benzene,(1-methylethyl-1-d)-
• 2-PHENYLPROPANE-2-D1
• 2-Deutero-2-phenylpropane
• Cumene-a-d(6CI,7CI,8CI)
• 4019-54-9
• D98007
• 2-deuteriopropan-2-ylbenzene
• 2-Phenylpropane-2-d1

• Inchi： 1S/C9H12/c1-8(2)9-6-4-3-5-7-9/h3-8H,1-2H3/i8D
• InChI Key： RWGFKTVRMDUZSP-BNEYPBHNSA-N
• SMILES： C([2H])(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 121.100177129g/mol
• Monoisotopic Mass: 121.100177129g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes